N-({1-[(5-fluoro-2-methylphenyl)sulfonyl]-3-piperidinyl}methyl)nicotinamide

• IUPAC Name: N-[[1-(5-fluoro-2-methylphenyl)sulfonylpiperidin-3-yl]methyl]pyridine-3-carboxamide
• InChI: InChI=1S/C19H22FN3O3S/c1-14-6-7-17(20)10-18(14)27(25,26)23-9-3-4-15(13-23)11-22-19(24)16-5-2-8-21-12-16/h2,5-8,10,12,15H,3-4,9,11,13H2,1H3,(H,22,24)
• InChI Key: DVZKCCFSSXCERU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)F)S(=O)(=O)N2CCCC(C2)CNC(=O)C3=CN=CC=C3
• Molecular Formula: C19H22FN3O3S
• Molecular Weight: 391.5 g/mol

Description

N-({1-[(5-fluoro-2-methylphenyl)sulfonyl]-3-piperidinyl}methyl)nicotinamide, also known as N-(5-fluoro-2-methylphenyl)-N'-(3-piperidinylmethyl)nicotinamide (FMPN), is a small molecule that has been studied extensively for its potential therapeutic applications. This compound is a nicotinamide adenine dinucleotide phosphate (NADPH) oxidase inhibitor, which means it can block the production of reactive oxygen species (ROS) in cells. In

Mechanism of Action

FMPN acts as an inhibitor of NADPH oxidase, which is an enzyme that is responsible for the production of reactive oxygen species (ROS) in cells. By blocking the production of ROS, FMPN can reduce oxidative stress and inflammation in cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of FMPN have been studied extensively in vitro and in vivo. Studies have shown that FMPN can reduce oxidative stress and inflammation in cells, which can help prevent the development of a variety of different diseases, including cardiovascular disease and cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of FMPN is its ability to block the production of ROS in cells. This makes it a valuable tool for studying the role of oxidative stress in disease development and progression. However, one limitation of FMPN is that it can be toxic to cells at high concentrations, which can limit its use in certain experiments.

Future Directions

There are many potential future directions for research on FMPN. One area of research involves the development of new and more effective NADPH oxidase inhibitors. Another area of research involves the use of FMPN in combination with other drugs to enhance its therapeutic effects. Additionally, further studies are needed to determine the optimal dosages and administration methods for FMPN in different disease contexts.

Scientific Research Applications

FMPN has been studied extensively for its potential therapeutic applications. One of the most promising areas of research involves the treatment of cardiovascular diseases. FMPN has been shown to reduce oxidative stress and inflammation in the cardiovascular system, which can help prevent the development of atherosclerosis and other cardiovascular diseases.
In addition, FMPN has also been studied for its potential as an anticancer agent. Studies have shown that FMPN can induce cell death in cancer cells, and it may be effective in treating a variety of different types of cancer.